molecular formula C12H17FN2 B8586803 N2-Cyclohexyl-4-fluorobenzene-1,2-diamine

N2-Cyclohexyl-4-fluorobenzene-1,2-diamine

Cat. No.: B8586803
M. Wt: 208.27 g/mol
InChI Key: PRCJVWGICQNQDB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N2-Cyclohexyl-4-fluorobenzene-1,2-diamine is a useful research compound. Its molecular formula is C12H17FN2 and its molecular weight is 208.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H17FN2

Molecular Weight

208.27 g/mol

IUPAC Name

2-N-cyclohexyl-4-fluorobenzene-1,2-diamine

InChI

InChI=1S/C12H17FN2/c13-9-6-7-11(14)12(8-9)15-10-4-2-1-3-5-10/h6-8,10,15H,1-5,14H2

InChI Key

PRCJVWGICQNQDB-UHFFFAOYSA-N

Canonical SMILES

C1CCC(CC1)NC2=C(C=CC(=C2)F)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

(Cyclohexyl-(5-fluoro-2-nitrophenyl)amine (2.4 g, 10.0 mmol) was dissolved in EtOAc (40 mL) and the flask evacuated and flushed with nitrogen gas. 10% Pd/C (0.24 g) was added and the reaction mixture stirred under an atmosphere of hydrogen gas, at RT overnight. The resultant mixture was filtered through Celite® and the filtrate was concentrated in vacuo to afford the title compound as a dark red oil (1.9 g, 92%). 1H NMR (CDCl3, 400 MHz): δ 6.61 (1H, dd, J=8.35, 5.74 Hz), 6.35 (1H, dd, J=11.23, 2.77 Hz), 6.27 (1H, td, J=8.43, 2.76 Hz), 3.23-3.11 (1H, m), 2.11-2.00 (2H, m), 1.83-1.72 (2H, m), 1.70-1.60 (1H, m), 1.47-1.12 (5H, m)
Quantity
2.4 g
Type
reactant
Reaction Step One
Name
Quantity
40 mL
Type
solvent
Reaction Step One
Yield
92%

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